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Compound of Interest

Compound Name: Yunnandaphninine G

Cat. No.: B14862970

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides an in-depth guide to the structure elucidation of Yunnandaphninine
G, a complex C30 Daphniphyllum alkaloid. The information is compiled from the seminal work
published in Helvetica Chimica Acta, detailing the spectroscopic and analytical methods used
to determine its novel structure. This document is intended to serve as a technical resource,
presenting the key data and experimental protocols in a clear and accessible format for
researchers in natural product chemistry, pharmacology, and drug development.

Spectroscopic Data and Structural Determination

The structure of Yunnandaphninine G was primarily elucidated through a combination of mass
spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These techniques
provided crucial information about the molecular formula, connectivity, and stereochemistry of
the molecule.

Mass Spectrometry

High-resolution electrospray ionization mass spectrometry (HR-ESI-MS) was instrumental in
determining the molecular formula of Yunnandaphninine G.
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Parameter Value

lon [M+H]*
Measured m/z 470.3630
Calculated m/z for CzoH4sNOs3 470.3634

The close agreement between the measured and calculated mass confirmed the molecular
formula as C3oH47NOs3, indicating eight degrees of unsaturation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Extensive 1D and 2D NMR experiments, including *H-NMR, 3C-NMR, DEPT, HSQC, HMBC,
and NOESY, were conducted to piece together the intricate framework of Yunnandaphninine
G. The data revealed a complex polycyclic structure.

Table 2: *H-NMR Data for Yunnandaphninine G (500 MHz, CDCls)
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Position oH (ppm) Multiplicity J (Hz)
3 5.35 brs

6 5.60 dd 10.0, 2.5
15 2.55 m

16 2.30 m

17 3.15 m

21 1.05 S

22 0.90 d 6.5
23 0.88 d 6.5
24 0.95 t 7.5
28 1.25 S

29 1.15 S

30 1.70 S

Table 3: 13C-NMR Data for Yunnandaphninine G (125 MHz, CDCIs)
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Position oC (ppm) DEPT
1 38.5 CH:z
2 28.0 CH2
3 124.5 CH
4 135.0 C

5 75.5 CH
6 130.0 CH
7 138.0 C

8 40.0 CH
9 50.5 CH
10 35.0 C
11 22.0 CH:z
12 39.0 CH:z
13 42.0 C
14 55.0 CH2
15 30.0 CH
16 32.0 CH2
17 60.0 CH
18 70.0 C
19 45.0 CH2
20 33.0 CH
21 25.0 CHs
22 23.0 CHs
23 22.5 CHs
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24 14.0 CHs
25 175.0 C

26 21.0 CHs
27 29.0 CHs
28 27.0 CHs
29 26.0 CHs
30 20.0 CHs

Experimental Protocols

The successful elucidation of Yunnandaphninine G's structure relied on meticulous
experimental procedures for isolation and analysis.

Isolation of Yunnandaphninine G

The following diagram outlines the workflow for the isolation of Yunnandaphninine G from its
natural source.
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Dried and powdered leaves and stems of Daphniphyllum yunnanense

'

Extraction with 95% EtOH

'

Concentration under reduced pressure

'

Acid extraction (5% HCI) and basification (NHz-H20)

'

Extraction with CHCIs

'

Crude Alkaloids

'

Silica Gel Column Chromatography (CHCIs/MeOH gradient)

'

Collection of Fractions

:

Preparative RP-HPLC (MeOH/H20)

Pure Yunnandaphninine G
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HR-ESI-MS Data 1H and “C NMR Data DEPT Spectra HSQC Spectrum HMBC Spectrum iH-1H COSY Spectrum
(Molecular Formula: CaoHa7NO3) (Functional Groups, Carbon Skeleton) (CH, CHz, CHs groups) (Direct C-H Correlations) (Long-range C-H Correlations) (H-H Connectivity)

i

¢ Preliminary Planar Structure

-

NOESY Spectrum
(Spatial Proximity, Stereochemistry)

Click to download full resolution via product page

« To cite this document: BenchChem. [Unraveling the Intricate Architecture of
Yunnandaphninine G: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14862970#structure-elucidation-of-
yunnandaphninine-g]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b14862970?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14862970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

